Cas no 29395-64-0 ((4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one)

• Product Name: (4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
• CAS No: 29395-64-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 285449
• Update Time: 2024-02-29

(4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-3,4a,5-trimethyl-, (4aR,5S,8aS,9aR)-
• (4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
• 10a-Eremophil-7(11)-en-12-oic acid,8-hydroxy-, g-lactone,(-)- (8CI)
• Ligularenolide, tetrahydro-
• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-3,4a,5-trimethyl-, [4aR-(4aa,5a,8ab,9ab)]-
• Tetrahydroligularenolide
• CID 101288292
• Eremophylenolide
• Eremophilenolide

• Inchi： 1S/C15H22O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h9,11,13H,4-8H2,1-3H3/t9-,11-,13+,15+/m0/s1
• InChI Key： AEQDXSFIHGWHDV-SQWGHXPGSA-N
• SMILES： O1C(C(C)=C2[C@H]1C[C@@H]1CCC[C@H](C)[C@@]1(C)C2)=O

Computed Properties

• Exact Mass: 234.162
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.276

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones